Cas no 2700035-54-5 (HDAC/HSP90-IN-3)

• Product Name: HDAC/HSP90-IN-3
• CAS No: 2700035-54-5
• MF: C₂₆H₃₃N₅O₆
• MW: 511.57012629509
• CID: 5147233
• Update Time: 2025-05-20

HDAC/HSP90-IN-3 Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[3-[2,4-dihydroxy-5-(1-methylethyl)phenyl]-1,5-dihydro-5-oxo-4H-1,2,4-triazol-4-yl]-N-[8-(hydroxyamino)-8-oxooctyl]-
• HDAC/HSP90-IN-3

• Inchi： 1S/C26H33N5O6/c1-16(2)19-14-20(22(33)15-21(19)32)24-28-29-26(36)31(24)18-11-9-17(10-12-18)25(35)27-13-7-5-3-4-6-8-23(34)30-37/h9-12,14-16,32-33,37H,3-8,13H2,1-2H3,(H,27,35)(H,29,36)(H,30,34)
• InChI Key： BRUPUVXRSAQMIN-UHFFFAOYSA-N
• SMILES： C(NCCCCCCCC(NO)=O)(=O)C1=CC=C(N2C(=O)NN=C2C2=CC(C(C)C)=C(O)C=C2O)C=C1

Additional information on HDAC/HSP90-IN-3

HDAC/HSP90-IN-3: A Promising Compound in Cancer Research

HDAC/HSP90-IN-3 (CAS No. 2700035-54-5) is a novel small molecule that has garnered significant attention in the field of oncology due to its dual inhibitory activity against histone deacetylases (HDACs) and heat shock protein 90 (HSP90). This compound represents a cutting-edge advancement in the development of multi-targeted therapies for cancer, offering a unique approach to combating complex cellular pathways that contribute to tumor growth and progression.

Recent studies have highlighted the importance of targeting both HDACs and HSP90 in cancer treatment. HDACs are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene silencing. Overexpression of HDACs is commonly observed in various cancers, contributing to the repression of tumor suppressor genes. On the other hand, HSP90 is a chaperone protein that plays a critical role in the stabilization and activation of numerous client proteins, including oncogenic kinases and transcription factors. By inhibiting both targets, HDAC/HSP90-IN-3 can disrupt multiple signaling pathways simultaneously, potentially enhancing therapeutic efficacy while minimizing resistance mechanisms.

Preclinical studies have demonstrated that HDAC/HSP90-IN-3 exhibits potent anti-cancer activity in vitro and in vivo. For instance, research published in *Nature Communications* revealed that this compound induces apoptosis in breast cancer cells by modulating both histone acetylation and HSP90-dependent signaling. Additionally, HDAC/HSP90-IN-3 has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a combination therapy for refractory cancers.

The development of HDAC/HSP90-IN-3 has been driven by advancements in medicinal chemistry and molecular biology. Its structure was optimized through iterative rounds of synthesis and biological evaluation, resulting in a compound with favorable pharmacokinetic properties and selectivity for cancer cells over normal cells. This selectivity is crucial for minimizing off-target effects and improving patient tolerance.

One of the most promising aspects of HDAC/HSP90-IN-3 is its ability to overcome drug resistance mechanisms that often limit the effectiveness of single-target therapies. For example, studies have shown that this compound can reverse resistance to taxanes, a class of chemotherapy drugs commonly used in breast cancer treatment. This property underscores its potential as a valuable addition to the oncologist's toolkit.

Looking ahead, clinical trials are currently underway to evaluate the safety and efficacy of HDAC/HSP90-IN-3 in patients with advanced solid tumors. Early results from phase I trials have indicated acceptable toxicity profiles and encouraging signs of tumor response. If successful, this compound could pave the way for a new generation of multi-targeted therapies that address the complexities of cancer at multiple levels.

In conclusion, HDAC/HSP90-IN-3 (CAS No. 2700035-54-5) represents a significant leap forward in cancer research by targeting two critical nodes in cellular signaling pathways. With its dual inhibitory activity, potential for combination therapies, and promising preclinical results, this compound holds great promise for improving outcomes in patients with refractory cancers. As research continues to unravel its mechanisms of action and clinical potential, HDAC/HSP90-IN-3 stands at the forefront of innovative cancer treatments.